"3,3-Dichloro-1,1,1-trifluoropropane" CAS number 460-69-5
"3,3-Dichloro-1,1,1-trifluoropropane" CAS number 460-69-5
An In-depth Technical Guide to 3,3-Dichloro-1,1,1-trifluoropropane (HCFC-243fa)
This guide provides a comprehensive technical overview of 3,3-Dichloro-1,1,1-trifluoropropane, also known by its refrigerant designation HCFC-243fa and CAS number 460-69-5. Intended for researchers, chemists, and professionals in drug development and material science, this document synthesizes critical data on its properties, synthesis, applications, and environmental context, grounded in authoritative sources.
Introduction and Strategic Importance
3,3-Dichloro-1,1,1-trifluoropropane is a hydrochlorofluorocarbon (HCFC), a class of compounds developed as transitional replacements for the more environmentally damaging chlorofluorocarbons (CFCs).[1] While its direct application as a refrigerant or solvent is now heavily restricted under international agreements like the Montreal Protocol due to its ozone-depleting potential, HCFC-243fa has found a crucial niche as a key intermediate in the synthesis of next-generation, low-GWP (Global Warming Potential) materials.[2][3][4] Its unique trifluoromethyl group and reactive dichloromethyl moiety make it a valuable building block in modern organofluorine chemistry.
Synonyms: HCFC-243fa, 1,1,1-Trifluoro-3,3-dichloropropane, R-243fa.[5][6]
Physicochemical and Spectroscopic Profile
The molecular architecture of HCFC-243fa dictates its physical properties and reactivity. The electron-withdrawing trifluoromethyl group significantly influences the adjacent C-H and C-Cl bonds.
Caption: Chemical structure of 3,3-Dichloro-1,1,1-trifluoropropane.
Table 1: Physicochemical Properties of 3,3-Dichloro-1,1,1-trifluoropropane
| Property | Value | Source(s) |
|---|---|---|
| CAS Number | 460-69-5 | [5][7][8] |
| Molecular Formula | C₃H₃Cl₂F₃ | [5][6][8] |
| Molecular Weight | 166.96 g/mol | [5][6][7] |
| Appearance | Colorless liquid | [9] |
| Density | 1.4408 g/cm³ at 20 °C | [5] |
| Boiling Point | 72.4 °C | [5] |
| Melting Point | -93.2 °C | [5] |
| Solubility | Slightly soluble in water. |[10] |
Characterization of HCFC-243fa is routinely performed using standard analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹F), mass spectrometry, and infrared (IR) spectroscopy to confirm its structure and purity.[11][12][13]
Synthesis and Chemical Reactivity
The synthesis of HCFC-243fa is a critical process for its use as a chemical feedstock. A notable method involves the reaction of 2,2-dichloro-1,1,1-trifluoroethane (HCFC-123) with a source of methylene via a carbene insertion mechanism.[4] This process can be conducted in either a liquid phase using a phase-transfer catalyst or in a gas phase via high-temperature pyrolysis.[4]
Caption: Synthesis of HCFC-243fa from HCFC-123 via a carbene intermediate.
Reactivity Profile:
-
Thermal Decomposition: When heated to decomposition, HCFC-243fa can release toxic and corrosive fumes of hydrogen chloride and hydrogen fluoride.[14]
-
Incompatibilities: While generally stable, it can react violently with strong reducing agents, active metals (e.g., sodium, potassium), and strong bases.[10][14] Contact with strong oxidizing agents should also be avoided.[10]
-
Dehydrochlorination: The presence of two chlorine atoms on the same carbon makes it susceptible to elimination reactions. Treatment with a strong base can remove a molecule of hydrogen chloride (HCl) to yield chlorinated and fluorinated propene derivatives, a key reaction for its use as a synthetic intermediate.[4]
Core Application: Intermediate for HFO-1234yf
The primary modern application of HCFC-243fa is as a precursor in the synthesis of 2,3,3,3-tetrafluoropropene (HFO-1234yf). HFO-1234yf is a hydrofluoroolefin with a very low GWP, making it an environmentally preferred refrigerant for automobile air-conditioning systems and other applications, replacing HFC-134a.
Experimental Protocol: Two-Step Synthesis of HFO-1234yf from HCFC-243fa
This protocol is a conceptual representation based on established chemical principles for hydrohalogenation and dehydrohalogenation reactions.
Step 1: Dehydrochlorination to 2-chloro-3,3,3-trifluoropropene (HCFO-1233xf)
-
Reactor Setup: A corrosion-resistant reactor equipped with a stirrer, condenser, and inlet for reactants is charged with 3,3-dichloro-1,1,1-trifluoropropane (HCFC-243fa).
-
Reaction: A strong base (e.g., aqueous NaOH or KOH) is added slowly while maintaining the temperature. The reaction eliminates one molecule of HCl.
-
Work-up: The resulting organic phase containing 2-chloro-3,3,3-trifluoropropene (HCFO-1233xf) is separated, washed with water to remove residual base, and dried.
-
Purification: The crude product is purified by distillation to yield high-purity HCFO-1233xf.
Step 2: Hydrofluorination to 2,3,3,3-tetrafluoropropene (HFO-1234yf)
-
Catalyst Bed: A gas-phase reactor is packed with a suitable fluorination catalyst (e.g., chromium-based or activated carbon).
-
Reaction: The purified HCFO-1233xf from Step 1 and anhydrous hydrogen fluoride (HF) are fed into the heated reactor. The catalyst facilitates the exchange of the chlorine atom for a fluorine atom.
-
Quenching & Neutralization: The gaseous product stream is passed through a water or mild alkaline scrubber to remove unreacted HF and byproduct HCl.
-
Purification: The final product, HFO-1234yf, is dried and purified through cryogenic distillation to meet refrigerant-grade specifications.
Caption: Workflow for the synthesis of HFO-1234yf from HCFC-243fa.
Safety, Handling, and Environmental Profile
As a chlorinated compound, HCFC-243fa requires careful handling. Its safety profile is well-documented in Safety Data Sheets (SDS).
Table 2: GHS Hazard and Safety Information
| Category | Information | Source(s) |
|---|---|---|
| GHS Pictograms | Toxic, Irritant | [9] |
| Signal Word | Danger | |
| Hazard Statements | H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.H319: Causes serious eye irritation. |
| Precautionary Statements | P261: Avoid breathing vapors/spray.P271: Use only outdoors or in a well-ventilated area.P280: Wear protective gloves/clothing/eye protection.P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor. |[15] |
Protocol: Standard Laboratory Handling Procedure
-
Ventilation: Always handle 3,3-dichloro-1,1,1-trifluoropropane inside a certified chemical fume hood to avoid inhalation of vapors.
-
Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile, neoprene), splash-proof safety goggles, and a lab coat.[15][16]
-
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong bases and active metals.[15] The storage area should be locked.
-
Spill Response: In case of a small spill, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.[10] Evacuate the area and ensure adequate ventilation.[15]
-
Disposal: Dispose of waste material in accordance with local, state, and federal regulations for hazardous chemical waste.[16] Do not discharge into drains or the environment.[15]
Environmental Impact: HCFC-243fa is classified as a Class II ozone-depleting substance.[1] These substances have a lower Ozone Depletion Potential (ODP) than CFCs but still contribute to the degradation of the stratospheric ozone layer.[2][3] They are also considered greenhouse gases with a notable Global Warming Potential (GWP).[3][17] The Montreal Protocol mandates a global phase-out of HCFC production and consumption, which is why the use of HCFC-243fa is now almost exclusively limited to feedstock applications where it is chemically transformed.[1][18]
Conclusion
3,3-Dichloro-1,1,1-trifluoropropane (CAS 460-69-5) is a compound of significant industrial relevance, not as an end-product, but as a critical intermediate. While its own environmental properties necessitate strict regulatory control, its role in the production of environmentally benign materials like HFO-1234yf underscores the complex trade-offs in modern chemical manufacturing. For researchers and developers, a thorough understanding of its synthesis, reactivity, and stringent safety protocols is essential for leveraging its chemical utility responsibly.
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